![molecular formula C13H16ClNO2 B063520 Spiro[chroman-2,4'-piperidin]-4-one hydrochloride CAS No. 159635-39-9](/img/structure/B63520.png)
Spiro[chroman-2,4'-piperidin]-4-one hydrochloride
Overview
Description
Spiro[chroman-2,4'-piperidin]-4-one hydrochloride (SPH) is a synthetic compound with significant pharmacological potential. It is a member of the spirochroman family of compounds, which are known for their ability to interact with the body's endocannabinoid system. SPH is a highly potent and selective agonist of the CB1 receptor, which is the primary target of exogenous cannabinoids like THC. SPH has demonstrated a wide range of effects in both in vitro and in vivo studies, making it a promising therapeutic candidate for a variety of conditions, including pain, inflammation, anxiety, and addiction.
Scientific Research Applications
Pharmacophore in Medicinal Chemistry :
- Spiro[chroman-2,4'-piperidin]-4-one is an important pharmacophore in drugs, drug candidates, and biochemical reagents.
- Recent syntheses of derivatives of this compound show potential for new biologically active substances containing this pharmacophore (Ghatpande et al., 2020).
Histone Deacetylase (HDAC) Inhibitors :
- Spiro[chroman-2,4'-piperidin] hydroxamic acid derivatives have been identified as HDAC inhibitors.
- These compounds showed antiproliferative activity on tumor cell lines and good oral bioavailability in a murine xenograft model (Varasi et al., 2011).
Acetyl-CoA Carboxylase Inhibitors :
- Spiro[chroman-2,4'-piperidin]-4-one derivatives have been synthesized and evaluated for inhibitory activity against acetyl-CoA carboxylase (ACC).
- Some compounds showed activity in the low nanomolar range and could increase fat oxidation in mice (Shinde et al., 2009).
Antimicrobial Agents :
- Novel N-acyl/aroyl spiro[chroman-2,4'-piperidin]-4(3H)-one analogues were synthesized, showing good anti-fungal and anti-microbial activities, with promising docking integrations in molecular studies (Ghatpande et al., 2021).
Cytotoxic Agents Against Cancer :
- Spiro[chroman-2,4'-piperidin]-4-one derivatives were evaluated as cytotoxic agents against various human cancer cell lines. Some compounds showed potent activity and induced apoptosis in cancer cells (Abdelatef et al., 2018).
Anticancer Agents :
- A series of spiro[chroman-2,4'-piperidin]-4-one hydrochloride analogues were synthesized and evaluated for anticancer potential. Some compounds showed significant cytotoxicity through apoptotic cell death (Chitti et al., 2021).
Properties
IUPAC Name |
spiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2.ClH/c15-11-9-13(5-7-14-8-6-13)16-12-4-2-1-3-10(11)12;/h1-4,14H,5-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJGPFFRUWRFXEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC(=O)C3=CC=CC=C3O2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30377914 |
Source
|
| Record name | Spiro[1-benzopyran-2,4'-piperidin]-4(3H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30377914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
159635-39-9 |
Source
|
| Record name | Spiro[1-benzopyran-2,4'-piperidin]-4(3H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30377914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 159635-39-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the structural modifications explored in the study and how do they relate to the anticancer activity?
A: The research article [] focuses on synthesizing and evaluating a series of 7-(5-((substituted-amino)-methyl)-thiophen-2-yl)-spiro[chroman-2,4'-piperidin]-4-one hydrochloride analogues. While the exact structure-activity relationship (SAR) details are not provided in the abstract, the study explores variations in the substituents on the amino group attached to the thiophene ring. These modifications are strategically designed to investigate how different substituents influence the interaction of these compounds with potential biological targets and ultimately affect their anticancer activity.
Q2: What further research is needed to fully understand the anticancer potential of these compounds?
A: The provided abstract [] only highlights the synthesis and initial biological evaluation of these compounds. To fully understand their anticancer potential, further research is crucial in several areas:
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